3-(2,6-dichlorophenyl)-N-1,3,4-thiadiazol-2-ylacrylamide

• IUPAC Name: (E)-3-(2,6-dichlorophenyl)-N-(1,3,4-thiadiazol-2-yl)prop-2-enamide
• InChI: InChI=1S/C11H7Cl2N3OS/c12-8-2-1-3-9(13)7(8)4-5-10(17)15-11-16-14-6-18-11/h1-6H,(H,15,16,17)/b5-4+
• InChI Key: FERQFAQWXCQUJX-SNAWJCMRSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=CC(=O)NC2=NN=CS2)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C/C(=O)NC2=NN=CS2)Cl
• Molecular Formula: C11H7Cl2N3OS
• Molecular Weight: 300.2 g/mol

Description

3-(2,6-dichlorophenyl)-N-1,3,4-thiadiazol-2-ylacrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DCTA and has a molecular formula of C11H6Cl2N4OS. The purpose of

Mechanism of Action

The mechanism of action of DCTA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the inhibition of cancer cell growth and proliferation. DCTA has also been shown to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects
DCTA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cell growth and division, leading to the inhibition of cancer cell growth and proliferation. DCTA has also been shown to induce apoptosis or programmed cell death in cancer cells. In addition, DCTA has been shown to have anti-inflammatory properties and the ability to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCTA is its potential applications in cancer therapy and as an anti-inflammatory agent. It has also been shown to have the ability to inhibit the growth of bacteria and fungi. However, one of the limitations of DCTA is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on DCTA. One area of research is to further investigate its potential applications in cancer therapy and as an anti-inflammatory agent. Another area of research is to investigate its potential use as an antimicrobial agent. Additionally, further studies are needed to determine the safety and toxicity of DCTA for use in humans.

Synthesis Methods

The synthesis of DCTA involves the reaction of 2,6-dichlorobenzonitrile with thiosemicarbazide in the presence of a base such as sodium hydroxide. The resulting product is then reacted with acryloyl chloride to give the final compound, DCTA. This method has been optimized to yield high purity and yield of DCTA.

Scientific Research Applications

DCTA has been studied for its potential applications in scientific research, particularly in the field of cancer therapy. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. DCTA has also been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.